Cas no 57976-16-6 (Benzoic acid, 5-chloro-2-(phenylamino)-)

• Product Name: Benzoic acid, 5-chloro-2-(phenylamino)-
• CAS No: 57976-16-6
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 1607602
• Update Time: 2024-08-30

Benzoic acid, 5-chloro-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(phenylamino)-

• Inchi： 1S/C13H10ClNO2/c14-9-6-7-12(11(8-9)13(16)17)15-10-4-2-1-3-5-10/h1-8,15H,(H,16,17)
• InChI Key： HIZVPPCGPLZRLB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 247.0401

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Melting Point: 205-207 °C(Solv: ethanol (64-17-5))
• Boiling Point: 401.5±35.0 °C(Predicted)
• PSA: 49.33
• pka: 3.10±0.36(Predicted)